Cas no 872041-85-5 ((5-Chloropyridin-3-yl)boronic acid)

• Product Name: (5-Chloropyridin-3-yl)boronic acid
• CAS No: 872041-85-5
• MF: C₅H₅BClNO₂
• MW: 157.362700223923
• MDL: MFCD06798243
• CID: 93099
• PubChem ID: 329763814
• Update Time: 2025-09-20

(5-Chloropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloropyridin-3-yl)boronic acid
• 5-Chloropyridine-3-boronic acid
• 3-Chloropyridine-5-boronic acid
• 5-CHLORO-3-PYRIDINEBORONIC ACID
• 5-Chloro-3-pyridinylboronic Acid
• 5-chloropyridin-3-ylboronic acid
• 5-CHLOROPYRIDNE-3-BORONIC ACID
• (3-Chloro-5-pyridyl)boronic acid
• (3-Chloropyridin-5-yl)boronic acid
• (5-CHLORO-3-PYRIDYL)BORONIC ACID
• 5-Chloro-3-pyridinyl boronic acid
• (5-chloro-3-pyridinyl)boronic acid
• (5-chloranylpyridin-3-yl)boronic acid
• PubChem17397
• 5-chloro3-pyridinyl boronic acid
• NJXYBTMCTZAUEE-UHFFF
• B-(5-Chloro-3-pyridinyl)boronic acid (ACI)
• Boronic acid, (5-chloro-3-pyridinyl)- (9CI)
• 3-Chloro-5-pyridineboronic acid
• 5-Chloro-3-pyridylboronic acid
• 5-chloropyridin-3-yl boronic acid
• DTXSID70602590
• (5-chloropyridin-3-yl)boronicacid
• BS-2123
• 3-Chloropyridine-5-boronic acid;5-Chloropyridine-3-boronic Acid
• CS-W000997
• 5-Chloro-3-pyridineboronic acid, >=95%
• SCHEMBL315514
• SY043355
• AKOS015856098
• 5-chloropyridine-3-ylboronic acid
• 872041-85-5
• BP-11078
• A842032
• AC-26392
• NJXYBTMCTZAUEE-UHFFFAOYSA-N
• AB29845
• FT-0645000
• MFCD06798243
• AMY1118
• EN300-7088327
• BCP21926
• J-501575
• STL555892
• DB-000493
• BBL102093

• MDL： MFCD06798243
• Inchi： 1S/C5H5BClNO2/c7-5-1-4(6(9)10)2-8-3-5/h1-3,9-10H
• InChI Key： NJXYBTMCTZAUEE-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 157.01000
• Monoisotopic Mass: 157.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: With white powder
• Density: 1.41
• Melting Point: 255-260 °C
• Boiling Point: 335.3 °C at 760 mmHg
• Flash Point: 156.6 °C
• Refractive Index: 1.559
• PSA: 53.35000
• LogP: -0.58520
• Solubility: Not determined

(5-Chloropyridin-3-yl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters